Cas no 356572-79-7 (3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide)

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide structure
356572-79-7 structure
Product Name:3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide
CAS No:356572-79-7
MF:C18H15N3O2S2
MW:369.460601091385
CID:6103416
PubChem ID:1371119
Update Time:2025-07-09

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide
    • (Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-(pyridin-2-yl)propanamide
    • 3-Thiazolidinepropanamide, 4-oxo-5-(phenylmethylene)-N-2-pyridinyl-2-thioxo-
    • SMR000646256
    • HMS2945O20
    • 356572-79-7
    • 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide
    • F0888-0010
    • 3-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]-N-(PYRIDIN-2-YL)PROPANAMIDE
    • AKOS002213999
    • MLS001075554
    • CHEMBL1538449
    • Inchi: 1S/C18H15N3O2S2/c22-16(20-15-8-4-5-10-19-15)9-11-21-17(23)14(25-18(21)24)12-13-6-2-1-3-7-13/h1-8,10,12H,9,11H2,(H,19,20,22)
    • InChI Key: BEIYJBPHPLZIAA-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=CC=CC=C2)C(=O)N(CCC(NC2=NC=CC=C2)=O)C1=S

Computed Properties

  • Exact Mass: 369.06056908g/mol
  • Monoisotopic Mass: 369.06056908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • pka: 13.05±0.70(Predicted)

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide Pricemore >>

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3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide Related Literature

Additional information on 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide

Recent Advances in the Study of 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide (CAS: 356572-79-7)

The compound 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide (CAS: 356572-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The thiazolidinone core, coupled with the pyridinyl moiety, appears to confer selective binding affinity towards key molecular targets, making it a promising candidate for further drug development. Computational modeling and in vitro assays have demonstrated its efficacy in modulating protein-protein interactions, which are critical in disease progression.

One of the most notable advancements in the study of this compound is its application in targeting kinases and other signaling molecules. Researchers have identified its ability to disrupt the phosphorylation cascade in cancer cells, leading to apoptosis and reduced tumor growth. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it has shown to reduce cytokine production and oxidative stress.

The synthesis of 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide has also seen improvements, with recent methodologies emphasizing greener and more efficient routes. These advances not only enhance the scalability of production but also reduce the environmental impact associated with its synthesis. Characterization techniques such as NMR, HPLC, and mass spectrometry have been instrumental in ensuring the purity and stability of the compound under various conditions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of the compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's potential as a versatile scaffold for the development of novel therapeutics.

In conclusion, the ongoing research on 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)propanamide (CAS: 356572-79-7) highlights its significant promise in addressing unmet medical needs. Continued exploration of its mechanisms and applications will likely yield valuable insights and pave the way for clinical translation.

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